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Compound of Interest

Compound Name: 2-Fluorophenethyl bromide

Cat. No.: B1302592

For researchers and scientists in the fast-paced world of drug development, the proper
handling and disposal of chemical reagents is a cornerstone of laboratory safety and regulatory
compliance. This guide provides essential, step-by-step procedures for the safe disposal of 2-
Fluorophenethyl bromide, ensuring the protection of both laboratory personnel and the
environment.

l. Immediate Safety and Hazard Identification

2-Fluorophenethyl bromide is a halogenated organic compound that requires careful
handling. Understanding its intrinsic hazards is the first step in ensuring safe disposal.

Key Hazards:

» Acute Toxicity: Harmful if swallowed.[1]

e [Irritation: Causes skin and serious eye irritation.[2]

o Respiratory Irritation: May cause respiratory irritation.[2]

Personal Protective Equipment (PPE): Before handling 2-Fluorophenethyl bromide, ensure
the following PPE is worn:

o Eye Protection: Chemical safety goggles or a face shield.

» Hand Protection: Chemical-resistant gloves (e.g., nitrile).
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» Body Protection: A laboratory coat.

Il. Quantitative Data Summary

A clear understanding of the physical and chemical properties of 2-Fluorophenethyl bromide
is crucial for its safe handling and storage prior to disposal.

Property Value Source
CAS Number 91319-54-9

Molecular Formula CsHsBrF [1]
Molecular Weight 203.05 g/mol [1]
Density 1.4458 g/mL at 25 °C [3]
Boiling Point 73-75 °C at 20 mmHg [3]
Flash Point 91.66 °C (197.0 °F) [3]

GHS Hazard Codes H302 [1]

lll. Proper Disposal Protocol: A Step-by-Step
Approach

The primary and recommended method for the disposal of 2-Fluorophenethyl bromide is
through a licensed hazardous waste management company. On-site chemical treatment is not
advised without specific, validated protocols. The following steps outline the standard
procedure for collection and disposal.

Step 1: Waste Segregation
Proper segregation is critical to prevent dangerous chemical reactions.

» Halogenated vs. Non-Halogenated: 2-Fluorophenethyl bromide is a halogenated organic
compound and MUST be collected in a designated container for halogenated organic waste.
[4][5] Do not mix it with non-halogenated organic solvents.[4]

e Avoid Incompatibles: Do not mix with strong acids, bases, or oxidizing agents.
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Step 2: Waste Collection

» Container Selection: Use a clearly labeled, leak-proof container designated for "Halogenated
Organic Waste." The container must have a secure, tight-fitting cap.[4][6]

e Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full
chemical name "2-Fluorophenethyl bromide," and an approximate concentration and
volume.[4] Label the container as soon as the first drop of waste is added.[6]

e Accumulation: Store the waste container in a designated Satellite Accumulation Area (SAA)
within the laboratory.[4] Keep the container closed except when adding waste.[4]

Step 3: Arranging for Disposal

» Contact Environmental Health and Safety (EHS): Once the waste container is nearly full,
contact your institution's EHS office to arrange for a pickup.

o Documentation: Complete all required hazardous waste disposal forms provided by your
institution.

» Final Disposal: The designated waste management service will transport the sealed
container for disposal, typically via high-temperature incineration at a licensed facility.[5]

Forbidden Disposal Methods:

e DO NOT pour 2-Fluorophenethyl bromide down the drain.

o DO NOT allow the chemical to evaporate in a fume hood as a means of disposal.
e DO NOT dispose of this chemical in regular trash.

IV. Spill Management

In the event of a spill, immediate and appropriate action is necessary.

o Evacuate and Alert: Alert personnel in the immediate area and evacuate if the spill is large or
in a poorly ventilated space.
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o Containment: For small spills, contain the liquid with an inert absorbent material (e.g., sand,
vermiculite).

o Cleanup: Wearing appropriate PPE, carefully collect the absorbent material and place itin a
sealed, labeled container for hazardous waste.

o Decontamination: Decontaminate the spill area with soap and water.
o Disposal: Dispose of all cleanup materials as hazardous waste.

V. Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 2-Fluorophenethyl
bromide.
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Caption: Workflow for the proper disposal of 2-Fluorophenethyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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